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Compound Name: Disperse orange A

Cat. No.: B1594350

An In-depth Technical Guide to Disperse Orange
1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 1, also known by its Colour Index name C.I. 11080, is a monoazo dye
characterized by its vibrant orange hue.[1] Chemically, it is identified as 4-[(4-nitrophenyl)azo]-
N-phenylaniline.[2] Due to its low water solubility, it is classified as a disperse dye, making it
suitable for dyeing hydrophobic synthetic fibers such as polyester, acetate, nylon, and acrylics.
[3][4] Beyond its primary application in the textile industry, Disperse Orange 1 has garnered
interest in scientific research, particularly in the study of photo-induced isomerization, owing to
the trans-cis conformational changes it undergoes upon light exposure.[5][6] This guide
provides a comprehensive overview of the technical specifications, synthesis, and key
applications of Disperse Orange 1.

Core Properties and Identification

Disperse Orange 1 is a brownish powder or flake with a melting point in the range of 151-
160°C.[1][7] It is practically insoluble in water but exhibits solubility in various organic solvents,
including DMSO and methanol.[1][3]

CAS Number: 2581-69-3
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Molecular Formula: C1sH14N4O2

Quantitative Data Summary

The following table summarizes the key quantitative properties of Disperse Orange 1.

Property Value Reference(s)
Molecular Weight 318.33 g/mol

Melting Point 151 - 160 °C [11[7]

Boiling Point 457.5°C (rough estimate) [1]

Density 1.2846 g/cm3 (rough estimate) [1]

Water Solubility

0.4775 pgl/L (at 25 °C)

[1]3]

logP 55-6.35 [2][3]
~439 nm (calculated for trans

Amax _ [4]
isomer)

Light Fastness (ISO) 3

Washing Fastness (Fading) 5

Washing Fastness (Staining) 4-5

Perspiration Fastness (Fading) 5

Perspiration Fastness

(Staining)

Ironing Fastness 4-5

Experimental Protocols
Synthesis of Disperse Orange 1

The synthesis of Disperse Orange 1 is a classic example of diazotization followed by an azo

coupling reaction.

Workflow for the Synthesis of Disperse Orange 1
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Synthesis Workflow of Disperse Orange 1

Diazotization of Preparation of
4-Nitroaniline Diphenylamine Solution

Azo Coupling

Precipitation and
Filtration

Washing and Drying

Purified Disperse Orange 1

Click to download full resolution via product page
Caption: A diagram illustrating the key stages in the synthesis of Disperse Orange 1.
Detailed Methodology:
» Diazotization of 4-Nitroaniline:
o Dissolve 4-nitroaniline in concentrated sulfuric acid.
o Cool the mixture to 0-5°C in an ice bath.

o Slowly add a solution of sodium nitrite in concentrated sulfuric acid (nitrosylsulfuric acid)
dropwise while maintaining the temperature below 5°C.

o Stir the mixture for an additional 30-60 minutes at this temperature to ensure the complete
formation of the 4-nitrobenzenediazonium salt solution.
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e Azo Coupling:

o In a separate vessel, dissolve diphenylamine in a suitable solvent, such as glacial acetic
acid.

o Cool this solution to 0-5°C.

o Slowly add the cold diazonium salt solution to the diphenylamine solution with vigorous
stirring.

o Maintain the temperature below 10°C throughout the addition.
o Continue stirring for several hours to allow the coupling reaction to go to completion.
« Isolation and Purification:

o Pour the reaction mixture into a large volume of cold water to precipitate the crude
Disperse Orange 1.

o Collect the precipitate by filtration.

o Wash the solid product thoroughly with water to remove any unreacted starting materials
and acids.

o Dry the purified Disperse Orange 1 in an oven at a controlled temperature (e.g., 60°C).

High-Temperature Dyeing of Polyester Fabric

This protocol describes a standard high-temperature exhaust dyeing method for polyester.[8][9]

Workflow for High-Temperature Polyester Dyeing
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High-Temperature Polyester Dyeing Workflow
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Caption: A schematic of the high-temperature exhaust dyeing process for polyester fibers.

Detailed Methodology:

« Fabric Preparation: Scour the polyester fabric with a mild alkali and detergent solution at 80-
90°C to remove any oils, waxes, or impurities.[9] Rinse thoroughly.
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e Dye Bath Preparation:
o Prepare a paste of the required amount of Disperse Orange 1 with a dispersing agent.
o Add this paste to the dye bath containing water.
o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[8]

» Dyeing Process:

o

Introduce the polyester fabric into the dye bath at approximately 60°C.[8]

[¢]

Hold for 15 minutes at this temperature.[8]

[¢]

Increase the temperature to 130°C at a rate of 1-2°C per minute.[8]

[e]

Maintain the dyeing temperature at 130°C for 60 minutes under pressure.[8][9]
e Post-Dyeing Treatment:

o Cool the dye bath to 60°C.[8]

o Remove the fabric and perform a hot rinse.

o Carry out a reduction clearing process to remove unfixed dye from the fiber surface and
improve wash fastness. This typically involves treating the fabric with a solution of sodium
hydrosulfite and sodium hydroxide.

o Rinse the fabric thoroughly, first with hot water and then with cold water.

o Dry the dyed fabric.

Flash Photolysis for Isomerization Study

This protocol outlines an experiment to study the thermal cis-trans isomerization of Disperse
Orange 1.[5][10][11]

Workflow for Flash Photolysis Experiment
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Flash Photolysis Experimental Workflow
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Caption: The procedural flow for studying the isomerization kinetics of Disperse Orange 1.
Detailed Methodology:

o Sample Preparation: Prepare a dilute solution of Disperse Orange 1 in a suitable HPLC-
grade solvent (e.g., toluene, acetonitrile). The commercial dye may contain salts that will not
dissolve and can be removed by decanting the solution.[10]

e Spectrophotometric Measurement:

o Transfer the solution to a cuvette and place it in a UV-Vis spectrophotometer.
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o Determine the absorption maximum (Amax) of the stable trans-isomer.

o Set the spectrophotometer to kinetics mode to monitor the absorbance at this Amax over
time.

o Photoisomerization:
o Start recording the baseline absorbance.

o Quickly remove the cuvette from the spectrophotometer and irradiate it with a high-
intensity light source, such as a camera flash, held against the cuvette window.[10] This
converts a portion of the trans-isomer to the cis-isomer.

o Immediately return the cuvette to the spectrophotometer and continue recording the
absorbance.

» Data Acquisition and Analysis:

o The absorbance will decrease upon flashing and then gradually return to the initial value
as the cis-isomer thermally reverts to the more stable trans-isomer.[11]

o Monitor the absorbance until it returns to the pre-flash level.

o The rate constant (k) for the first-order thermal isomerization can be determined by
plotting the natural logarithm of the change in absorbance versus time.[10]

Toxicology and Safety

Disperse Orange 1 is considered a potential skin sensitizer and may cause contact dermatitis
in susceptible individuals.[12][13] Studies have indicated that it can induce cytotoxic and
genotoxic effects in vitro, including DNA damage and apoptosis in human hepatoma (HepG2)
cells.[14][15] It is also classified as a questionable carcinogen with experimental tumorigenic
data.[1] When heated to decomposition, it may emit toxic fumes of nitrogen oxides.[1] Standard
laboratory safety precautions, including the use of gloves and eye protection, should be
observed when handling this compound.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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